Cas no 6122-91-4 (1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine)
6122-91-4 structure
Product Name:1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine
CAS No:6122-91-4
MF:C15H16N4O4S
MW:348.376941680908
CID:1626106
PubChem ID:701155
Update Time:2025-04-21
1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine
- 1-(2-Nitro-benzenesulfonyl)-4-pyridin-2-yl-piperazine
- piperazine, 1-[(2-nitrophenyl)sulfonyl]-4-(2-pyridinyl)-
- [fluoro(methoxy)phosphoryl]oxymethane
- DTXSID30976729
- 1-[(2-nitrophenyl)sulfonyl]-4-(2-pyridinyl)piperazine
- STK120677
- CS-0320456
- MFCD01985326
- Oprea1_184930
- Oprea1_020848
- AKOS000608558
- AKOS005109689
- MLS001183891
- SR-01000526686-1
- CBMicro_046459
- 2-NITRO-1-((4-(2-PYRIDYL)PIPERAZINYL)SULFONYL)BENZENE
- 1-(2-nitrophenyl)sulfonyl-4-pyridin-2-ylpiperazine
- MS-7767
- 1-((2-Nitrophenyl)sulfonyl)-4-(pyridin-2-yl)piperazine
- CHEMBL1533569
- 6122-91-4
- BIM-0046398.P001
- HMS2827P21
- SMR000502340
- 1-[(2-NITROPHENYL)SULFONYL]-4-(2-PYRIDYL)PIPERAZINE
- SR-01000526686
- 309277-86-9
- 1-(2-nitrobenzenesulfonyl)-4-(pyridin-2-yl)piperazine
- 1-(2-Nitrobenzene-1-sulfonyl)-4-(pyridin-2-yl)piperazine
-
- Inchi: 1S/C15H16N4O4S/c20-19(21)13-5-1-2-6-14(13)24(22,23)18-11-9-17(10-12-18)15-7-3-4-8-16-15/h1-8H,9-12H2
- InChI Key: PJFNKTAOOHZYRB-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CCN(C2C=CC=CN=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 348.08938
- Monoisotopic Mass: 348.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.421
- Boiling Point: 567.3°C at 760 mmHg
- Flash Point: 296.9°C
- Refractive Index: 1.64
- PSA: 96.65
- LogP: 1.35680
1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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